Cas no 6960-45-8 (CRT0044876)

• Product Name: CRT0044876
• CAS No: 6960-45-8
• MF: C₉H₆N₂O₄
• MW: 206.154942035675
• MDL: MFCD00044720
• CID: 47120
• PubChem ID: 329774800
• Update Time: 2025-10-28

CRT0044876 Chemical and Physical Properties

Names and Identifiers

• 7-Nitro-1H-indole-2-carboxylic acid
• 7-Nitroindole-2-carboxylic acid
• DNA Base Excision Repair Pathway Inhibitor
• 7-Nitroindole-2carboxylic acid
• NSC 69877
• CRT0044876
• N-3300
• Z594271212
• 7-Nitro-1H-indole-2-carboxylic acid.
• Maybridge1_004786
• AMY24828
• CHEMBL1870764
• 7-Nitroindole-2-carboxylicacid
• NSC-69877
• NCGC00185073-02
• FT-0600788
• EN300-49742
• CS-W015338
• AC-33062
• BDBM50030281
• Indole-2-carboxylic acid, 7-nitro-
• NS00036901
• SY005162
• BIUCOFQROHIAEO-UHFFFAOYSA-N
• MFCD00044720
• SCHEMBL1277212
• s7449
• HY-W014622
• HMS3653D05
• NCGC00185073-01
• A9205
• SW219854-1
• DNA Base Excision Repair Pathway
• DTXSID7064520
• HMS555B12
• AS-31463
• NSC69877
• EINECS 230-154-6
• Oprea1_439132
• NCGC00185073-03
• CCG-246292
• CRT0044876, >=98% (HPLC)
• AKOS005135879
• 1H-Indole-2-carboxylic acid, 7-nitro-
• 6960-45-8
• NSC 69877,7-NO2-ICA
• CRT-0044876
• STK503794
• Indole-2-carboxylic acid, 7-nitro-(8CI)
• BRD-K02816415-001-01-9
• CRT 0044876
• DB-007214
• DTXCID8046535
• ALBB-006269

• MDL： MFCD00044720
• Inchi： 1S/C9H6N2O4/c12-9(13)6-4-5-2-1-3-7(11(14)15)8(5)10-6/h1-4,10H,(H,12,13)
• InChI Key： BIUCOFQROHIAEO-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=CC=C(C=2N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 206.03300
• Monoisotopic Mass: 206.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.7
• Topological Polar Surface Area: 98.9A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.4588 (rough estimate)
• Melting Point: 260-261 ºC
• Boiling Point: 520.8°C at 760 mmHg
• Flash Point: 520.8 °C at 760 mmHg
• Refractive Index: 1.5570 (estimate)
• Solubility: DMSO: >20mg/mL
• Water Partition Coefficient: Insoluble
• PSA: 98.91000
• LogP: 2.29750
• Solubility: Not available

CRT0044876 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H319,H334
• Warning Statement： P261,P305+P351+P338,P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-43
• Safety Instruction： S36/37/39-S26-S22
• Hazardous Material Identification：
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R21/22; R36/37/38
• HazardClass：IRRITANT
• TSCA：Yes
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on CRT0044876

Introduction to Compound with CAS No 6960-45-8 and Product Name CRT0044876

Compound with the Chemical Abstracts Service registry number CAS No 6960-45-8 is a significant molecule in the field of pharmaceutical research and development. This compound, also known by the product name CRT0044876, has garnered considerable attention due to its unique chemical properties and potential applications in medicinal chemistry. The compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery pipelines.

The chemical structure of CAS No 6960-45-8 features a complex arrangement of functional groups that contribute to its distinctive reactivity and interaction with biological targets. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic profiles of this compound with greater accuracy. These predictions are crucial for understanding how the molecule might behave within living systems, thereby guiding the design of more effective therapeutic agents.

In the realm of medicinal chemistry, the synthesis and optimization of molecules like CRT0044876 are driven by the need to develop treatments for various diseases. The compound's potential as an intermediate in the synthesis of more complex pharmaceuticals has been explored in several recent studies. Researchers have leveraged cutting-edge synthetic methodologies to modify the core structure of CAS No 6960-45-8, aiming to enhance its biological activity and reduce any potential side effects.

One of the most exciting developments in the field is the integration of machine learning algorithms into drug discovery processes. These algorithms can analyze vast datasets to identify patterns that might not be apparent through traditional experimental methods. When applied to CRT0044876, machine learning models have suggested novel derivatives with enhanced efficacy and improved safety profiles. This approach has significantly accelerated the drug development timeline, allowing researchers to focus on the most promising candidates more quickly.

The biological activity of CAS No 6960-45-8 has been extensively studied in vitro, where it has shown notable interactions with specific enzymes and receptors. These interactions are critical for understanding how the compound might function within a cellular environment. Preliminary in vivo studies have also provided valuable insights into its potential therapeutic applications. For instance, animal models have demonstrated that derivatives of this compound can modulate inflammatory responses, making it a promising candidate for treating conditions such as arthritis and inflammatory bowel disease.

As research continues, the role of CRT0044876 in developing novel therapeutics is likely to expand. The compound's unique chemical properties make it a versatile scaffold for designing molecules with tailored biological activities. Collaborative efforts between chemists, biologists, and pharmacologists are essential for unlocking its full potential. By combining experimental data with computational predictions, researchers can streamline the drug discovery process and bring new treatments to patients more efficiently.

The regulatory landscape for pharmaceutical compounds like CAS No 6960-45-8 is stringent but well-established, ensuring that only safe and effective drugs reach the market. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines is crucial for companies involved in the production and distribution of such compounds. This rigorous oversight helps maintain high standards of quality and safety, benefiting both researchers and end-users.

In conclusion, CAS No 6960-45-8 and its product name CRT0044876 represent a significant advancement in pharmaceutical research. The compound's unique properties and potential applications make it a valuable asset in the quest for new treatments. As scientific understanding continues to evolve, so too will our ability to harness this molecule for therapeutic purposes. The integration of innovative technologies and collaborative research efforts will be key to realizing its full potential in medicine.